7-Oxa-3-azatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one

• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• SMILES: C1C2C(C3=CC=CC=C3O1)NC2=O
• InChI: InChI=1S/C10H9NO2/c12-10-7-5-13-8-4-2-1-3-6(8)9(7)11-10/h1-4,7,9H,5H2,(H,11,12)
• InChIKey: XRUMUMWBCMMPEU-UHFFFAOYSA-N

7‑Oxa‑3‑azatricyclo[6.4.0.0,2,5]dodeca‑1(12),8,10‑trien‑4‑one: A Chromeno‑Azetidinone Scaffold for Medicinal Chemistry and Chemical Biology Sourcing

7‑Oxa‑3‑azatricyclo[6.4.0.0,2,5]dodeca‑1(12),8,10‑trien‑4‑one (CAS 1511656‑96‑4; molecular formula C10H9NO2; molecular weight 175.18 g/mol) is a conformationally constrained, fused tricyclic heterocycle belonging to the chromeno[4,3‑b]azet‑2‑one class [REFS‑1]. The structure combines a benzene ring, an oxazepine‑type oxygen bridge, and a β‑lactam (azetidin‑2‑one) carbonyl, creating a rigid, planarised scaffold that is distinct from monocyclic β‑lactams and simple chromones. This compound is offered as a research‑grade building block with a standard purity of 95% and is accompanied by batch‑specific QC data (NMR, HPLC, GC) [REFS‑1].

1

Medicinal chemistry building block Conformationally constrained chromeno-azetidinone scaffold for structure-based design and fragment elaboration.

2

Batch-specific QC documentation Supplied with NMR, HPLC, and GC spectra for procurement confidence and reproducible assay results.

3

Covalent probe design workflows β-Lactam electrophile enables covalent inhibitor development targeting serine or cysteine hydrolases.

Why Generic β‑Lactam or Chromone Replacements Cannot Substitute for 7‑Oxa‑3‑azatricyclo[6.4.0.0,2,5]dodeca‑1(12),8,10‑trien‑4‑one in Structure‑Based Design

The rigid tricyclic framework of 7‑oxa‑3‑azatricyclo[6.4.0.0,2,5]dodeca‑1(12),8,10‑trien‑4‑one imposes a unique spatial orientation of the β‑lactam carbonyl and the aromatic ring that cannot be replicated by monocyclic β‑lactams, simple chromones, or even smaller oxa‑azatricyclic analogs such as 7‑oxa‑3‑azatricyclo[4.3.0.02,5]nonane [REFS‑1] [REFS‑2]. Generic substitution with an unconstrained azetidinone would eliminate the conformational pre‑organisation critical for target‑specific interactions, while chromone replacements lack the electrophilic β‑lactam centre required for covalent or time‑dependent inhibition modalities. Additionally, vendor‑to‑vendor variability in purity and the absence of batch‑specific QC characterisation for many alternative scaffolds introduces significant reproducibility risks in biological assays [REFS‑1].

Attribute

Target Compound

Typical Substitute

Scaffold Class

Rigid tricyclic chromeno-azetidinone with zero rotatable bonds

Monocyclic β-lactams with ≥2 rotatable bonds; conformational ensemble may shift target engagement profile

QC Documentation

Multi-modal batch QC (NMR, HPLC, GC) provided

Smaller oxa-azatricyclo analogs often listed at nominal purity without orthogonal QC data; identity risk may require verification

Physicochemical Profile

175 Da with benzo-fused aromatic system; altered logP and permeability context

125 Da nonane analog; smaller, more polar core may not reproduce hydrophobic binding contributions

Quantitative Differentiation Evidence for 7‑Oxa‑3‑azatricyclo[6.4.0.0,2,5]dodeca‑1(12),8,10‑trien‑4‑one: What the Numbers Reveal

Validated Purity and Batch‑Level QC Documentation vs. Uncharacterised Analogs

Bidepharm supplies 7‑Oxa‑3‑azatricyclo[6.4.0.0,2,5]dodeca‑1(12),8,10‑trien‑4‑one at a standard purity of 95% and provides batch‑specific analytical documentation including NMR, HPLC, and GC spectra [REFS‑1]. In contrast, close structural analogs such as 7‑Oxa‑3‑azatricyclo[4.3.0.02,5]nonane are commonly listed at 95% purity without accompanying orthogonal QC data, leaving the user with no independent verification of identity or purity [REFS‑2].

QC Documentation

Supporting evidence

Target 95% purity + NMR, HPLC, GC

Analog 95% purity, no orthogonal QC

Multi-modal QC documentation supports procurement confidence for reproducible research assays.

Vendor datasheet comparison; identical nominal purity.

Evidence Dimension	Purity specification and QC documentation
Target Compound Data	95% purity with batch‑specific NMR, HPLC, GC
Comparator Or Baseline	7‑Oxa‑3‑azatricyclo[4.3.0.02,5]nonane: 95% purity, no orthogonal QC data provided
Quantified Difference	Presence vs. absence of multi‑modal batch QC; identical nominal purity
Conditions	Vendor technical datasheet comparison

Why This Matters

Batch‑specific QC documentation directly reduces the risk of erroneous biological results caused by misidentified or degraded compound, a critical factor in procurement decisions for reproducible research.

Molecular Weight and Predicted Physicochemical Differentiation from the Smaller Oxa‑Aza‑Tricyclo Nonane Analog

The target compound has a molecular weight of 175.18 g/mol, approximately 40% greater than the 125.17 g/mol of 7‑Oxa‑3‑azatricyclo[4.3.0.02,5]nonane [REFS‑1] [REFS‑2]. The increased molecular weight reflects the additional aromatic ring fusion, which raises the predicted boiling point and logP, potentially enhancing membrane permeability and target‑binding hydrophobic interactions relative to the smaller, more polar nonane scaffold.

Molecular Weight

Cross-study comparable

+50.01 g/mol (~40% increase)

Substantial physicochemical shift; reported MW difference may influence solubility, permeability, and protein-binding context relative to the nonane analog.

Calculated from molecular formula; predicted values.

Evidence Dimension	Molecular weight (MW)
Target Compound Data	175.18 g/mol
Comparator Or Baseline	7‑Oxa‑3‑azatricyclo[4.3.0.02,5]nonane: 125.17 g/mol [REFS‑2]
Quantified Difference	+50.01 g/mol (~40% increase)
Conditions	Calculated from molecular formula; predicted values from chemical databases

Why This Matters

A 40% increase in molecular weight due to benzo‑fusion is a substantial physicochemical difference that can alter solubility, permeability, and protein‑binding profiles, thereby influencing in vitro and in vivo performance in a way that the smaller core cannot replicate.

Conformational Rigidity Advantage Over Monocyclic β‑Lactams: A Class‑Level Inference

The fused tricyclic architecture of 7‑Oxa‑3‑azatricyclo[6.4.0.0,2,5]dodeca‑1(12),8,10‑trien‑4‑one restricts bond rotation and defines a precise spatial orientation of the β‑lactam pharmacophore [REFS‑1]. By contrast, monocyclic β‑lactams such as 4‑oxoazetidine‑2‑carboxylic acid derivatives possess multiple rotatable bonds, leading to an ensemble of low‑energy conformers and reduced entropic binding efficiency. Although direct target‑specific IC50 data are not yet publicly available, the entropic advantage of a pre‑organised scaffold is well‑established in medicinal chemistry and predicts improved selectivity and potency for this compound in structure‑based campaigns [REFS‑3].

Conformational Rigidity

Class-level inference

0 rotatable bonds vs ≥2 in monocyclic β-lactams

Pre-organised scaffold may support entropic binding efficiency; target-specific data to verify.

Structural analysis; binding thermodynamics not yet confirmed.

Evidence Dimension	Conformational degrees of freedom (rotatable bonds)
Target Compound Data	0 rotatable bonds (rigid tricyclic system)
Comparator Or Baseline	Monocyclic 4‑oxoazetidine‑2‑carboxylic acid derivatives: ≥2 rotatable bonds
Quantified Difference	Reduction of ≥2 rotatable bonds; entropic penalty savings
Conditions	Structural analysis; not yet confirmed by binding thermodynamics

Why This Matters

Entropic pre‑organisation is a core principle in fragment‑based and structure‑based drug discovery; a rigid scaffold can deliver higher affinity at a given molecular weight, a key differentiator when selecting starting points for lead optimisation.

• [1] Martin, Y. C.; et al. Do Structurally Similar Molecules Have Similar Biological Activity? J. Med. Chem. 2002, 45, 4350–4358. View Source

Optimal Application Scenarios for 7‑Oxa‑3‑azatricyclo[6.4.0.0,2,5]dodeca‑1(12),8,10‑trien‑4‑one Based on Current Evidence

Fragment‑Based Drug Discovery and Conformationally Biased Library Design

The compound’s rigid, three‑dimensional scaffold makes it suitable as a core fragment for generating conformationally restricted screening libraries. Its documented 95% purity with full QC [REFS‑1] ensures reliable hit confirmation, while its low molecular weight (175 Da) and zero rotatable bonds are ideal for fragment elaboration strategies aimed at challenging protein targets.

Core Scaffold for Covalent Inhibitor Development Leveraging the β‑Lactam Electrophile

The β‑lactam ring provides an electrophilic warhead capable of forming covalent adducts with active‑site serine or cysteine residues. Combined with the chromone‑like aromatic system that can engage in π‑stacking interactions, this scaffold is a rational starting point for designing covalent probes targeting hydrolases or proteases, where the conformational rigidity [REFS‑1] may enhance target selectivity over flexible monocyclic β‑lactam alternatives.

Physicochemical Property Exploration in Benzo‑Fused Heterocycle Optimisation Programs

The 40% molecular weight increase over the smaller 7‑oxa‑3‑azatricyclo[4.3.0.02,5]nonane core [REFS‑2] provides a measurable shift in lipophilicity and solubility parameters. This compound can serve as a probe to experimentally determine the effect of benzo‑fusion on permeability, metabolic stability, and off‑target promiscuity, offering data‑driven guidance for selecting between small polar and larger lipophilic cores in lead series.

Reproducible In‑House Pharmacological Screening Requiring Verified Compound Integrity

For laboratories requiring unambiguous compound identity and purity before committing to expensive biological assays, the batch‑specific NMR, HPLC, and GC data provided for this compound [REFS‑1] offer a procurement advantage over alternative scaffolds that lack orthogonal QC documentation, thereby minimising the risk of false positives or negatives due to compound degradation or misassignment.

Application

Selection Property

Validation Focus

Fragment-based library design

Conformational restriction and QC documentation

Hit confirmation reproducibility and fragment elaboration outcomes

Covalent inhibitor development

β-Lactam electrophile with rigid aromatic scaffold

Target engagement and selectivity in hydrolase/protease assays

Benzo-fusion physicochemical profiling

Measurable MW and predicted logP shift vs. nonane analog

Permeability, solubility, and metabolic stability review

Reproducible pharmacological screening

Batch-specific multi-modal QC data

Compound identity verification prior to assay deployment